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Compound of Interest

Compound Name: Dideschloro Florfenicol-d3

Cat. No.: B15599470

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Dideschloro Florfenicol-d3, a
deuterated analog of a Florfenicol derivative. The information presented herein is intended to
support research and development activities by providing key data on its molecular properties,
a relevant biological pathway of its parent compound, and detailed analytical methodologies.

Core Concepts: Molecular Profile

Dideschloro Florfenicol-d3 is a stable isotope-labeled form of Dideschloro Florfenicol. The
primary application of such deuterated compounds is as internal standards in quantitative mass
spectrometry-based analytical methods. The deuterium labeling provides a distinct mass-to-
charge ratio, allowing for precise differentiation from the unlabeled analyte while maintaining
nearly identical chemical and physical properties.

Quantitative Data Summary

The molecular weights of Dideschloro Florfenicol-d3 and related compounds are
summarized in the table below for easy comparison.
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Molecular Weight (

Compound Name Molecular Formula CAS Number
g/mol )

Dideschloro

_ C12H13D3FNO4S 292.34[1][2][3] 2714484-53-2[1][2]
Florfenicol-d3
Florfenicol C12H14CI2FNO4S 358.21[1][4] 73231-34-2[4]
Florfenicol-d3 C12H11D3CI2FNO4S 361.23[1] 2213400-85-0[1]
Florfenicol amine C10H14FNOsS 247.29[5]1[6]1[7181I9] 76639-93-5[5][8]

Metabolic Pathway of the Parent Compound:
Florfenicol

The primary metabolic pathway of Florfenicol involves the hydrolysis of the dichloroacetamide
group to form Florfenicol amine.[10] Other intermediate metabolites in different
biotransformation pathways can include florfenicol alcohol, monochloroflorfenicol, and
florfenicol oxamic acid.[1] The metabolic conversion to Florfenicol amine is a key consideration

in pharmacokinetic and residue analysis studies.
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Florfenicol Biotransformation > Hydrolysis rq Florfenicol Amine

Deuterated Precursor
(e.g., Deuterated 4-(methylsulfonyl)benzaldehyde)

Dideschloro Florfenicol-d3
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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